Cas no 3654-76-0 (Benzenesulfonic acid,2,2'-(1,2-ethenediyl)bis[5- [(4,6-diphenoxy-1,3,5-triazin-2-yl)amino]-,disodium salt)
3654-76-0 structure
Product Name:Benzenesulfonic acid,2,2'-(1,2-ethenediyl)bis[5- [(4,6-diphenoxy-1,3,5-triazin-2-yl)amino]-,disodium salt
CAS No:3654-76-0
MF:C44H30N8Na2O10S2
MW:940.866148471832
CID:322776
PubChem ID:14343803
Update Time:2025-04-19
Benzenesulfonic acid,2,2'-(1,2-ethenediyl)bis[5- [(4,6-diphenoxy-1,3,5-triazin-2-yl)amino]-,disodium salt Chemical and Physical Properties
Names and Identifiers
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- Benzenesulfonic acid,2,2'-(1,2-ethenediyl)bis[5- [(4,6-diphenoxy-1,3,5-triazin-2-yl)amino]-,disodium salt
- 2,2'-(1,2-ETHENDIYL)BIS(5-(4,6-DIPHENOXY)-2-
- 2,2'-(1,2-ETHENDIYL)BIS(5-(4,6-DIPHENOXY)-2--TRIAZINYLAMINO)BENZENESULFONIC ACID, DISODIUM SALT
- Benzenesulfonic acid,2,2'-(1,2-ethenediyl)bis[5-[(4,6-diphenoxy-1,3,5-triazin-2-yl)amino]-,disodium salt
- 3654-76-0
-
- Inchi: 1S/C44H32N8O10S2.2Na/c53-63(54,55)37-27-31(45-39-47-41(59-33-13-5-1-6-14-33)51-42(48-39)60-34-15-7-2-8-16-34)25-23-29(37)21-22-30-24-26-32(28-38(30)64(56,57)58)46-40-49-43(61-35-17-9-3-10-18-35)52-44(50-40)62-36-19-11-4-12-20-36;;/h1-28H,(H,53,54,55)(H,56,57,58)(H,45,47,48,51)(H,46,49,50,52);;/q;2*+1/p-2/b22-21+;;
- InChI Key: YGFJSDANHIQEIG-ZPZFBZIMSA-L
- SMILES: S(C1C=C(C=CC=1/C=C/C1C=CC(=CC=1S(=O)(=O)[O-])NC1N=C(N=C(N=1)OC1C=CC=CC=1)OC1C=CC=CC=1)NC1N=C(N=C(N=1)OC1C=CC=CC=1)OC1C=CC=CC=1)(=O)(=O)[O-].[Na+].[Na+]
Computed Properties
- Exact Mass: 940.13200
- Monoisotopic Mass: 940.13217009g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 18
- Heavy Atom Count: 66
- Rotatable Bond Count: 14
- Complexity: 1470
- Covalently-Bonded Unit Count: 3
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 270Ų
Experimental Properties
- PSA: 269.48000
- LogP: 10.99920
Benzenesulfonic acid,2,2'-(1,2-ethenediyl)bis[5- [(4,6-diphenoxy-1,3,5-triazin-2-yl)amino]-,disodium salt Related Literature
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Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
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Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
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3. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
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David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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